N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[4-[2-(4-carbamoylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C17H17N5O4S/c18-15(25)9-1-3-10(4-2-9)19-14(24)7-11-8-27-17(20-11)22-16(26)12-5-6-13(23)21-12/h1-4,8,12H,5-7H2,(H2,18,25)(H,19,24)(H,21,23)(H,20,22,26)
• InChI Key: GWDMEAOJKSPZGT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC1C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C17H17N5O4S
• Molecular Weight: 387.4 g/mol

Description

N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C17H17N5O4S and its molecular weight is 387.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antituberculosis Activity

Compounds with thiazole and oxazole moieties, such as those synthesized in various studies, have shown moderate antibacterial activity against a range of Gram-positive and Gram-negative bacteria, as well as antifungal activity against fungi and yeast. This suggests potential applications in developing new antimicrobial agents (Stanchev et al., 1999; Stanchev et al., 1999). Furthermore, derivatives of 1,3,4-thiadiazole, a related heterocycle, have been designed with the hope of exhibiting antibacterial and antifungal activities, emphasizing the therapeutic potential of such compounds (Ameen & Qasir, 2017).

Anticancer Activity

Research into thiazolidine derivatives has highlighted their potential as cardiotonic agents, suggesting a possible broader therapeutic application for structurally related compounds in cardiovascular diseases and possibly in oncology, given the interest in modifying the thiazolidine moiety for enhanced biological activity (Nate et al., 1987). Additionally, novel arylazothiazole disperse dyes containing selenium, designed for dyeing polyester fibers, exhibited in vitro screening of antioxidant, antitumor against Ehrlich ascites carcinoma cell line, and antimicrobial activities, suggesting their dual use as both industrial dyes and potential therapeutic agents (Khalifa et al., 2015).

Materials Science and Electrochromic Properties

The synthesis and study of polyamides with pendent carbazole groups have been undertaken, revealing their potential in materials science due to their solubility, thermal stability, photoluminescence, and electrochromic properties. These findings indicate the versatile applications of carbazole-containing compounds in creating smart materials and devices (Hsiao et al., 2013).